Cas no 20924-68-9 (3-heptanoyl-2-hydroxy-4H-chromen-4-one)

3-heptanoyl-2-hydroxy-4H-chromen-4-one structure
20924-68-9 structure
Product Name:3-heptanoyl-2-hydroxy-4H-chromen-4-one
CAS No:20924-68-9
MF:C16H18O4
MW:274.311725139618
CID:910778
PubChem ID:54677094
Update Time:2025-04-19

3-heptanoyl-2-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-heptanoyl-2-hydroxy-4H-chromen-4-one
    • 3-heptanoyl-4-hydroxychromen-2-one
    • 3-heptanoyl-2-hydroxychromen-4-one
    • 3-Heptanoyl-4-hydroxy-2H-chromen-2-one
    • 3-heptanoyl-4-hydroxy-chromen-2-one
    • 3-Heptanoyl-4-hydroxy-cumarin
    • AC1L7TKU
    • AG-E-53618
    • CTK4E5464
    • NSC372921
    • UNII-G344H2VX35
    • NSC-372921
    • NSC 372921
    • G344H2VX35
    • 3-Heptanoyl-4-hydroxy-2H-1-benzopyran-2-one
    • 4-HYDROXY-3-(1-OXOHEPTYL)-2H-1-BENZOPYRAN-2-ONE
    • 20924-68-9
    • 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxoheptyl)-
    • DTXSID60943186
    • Inchi: 1S/C16H18O4/c1-2-3-4-5-9-12(17)14-15(18)11-8-6-7-10-13(11)20-16(14)19/h6-8,10,18H,2-5,9H2,1H3
    • InChI Key: FGRHRQQUUCLZSZ-UHFFFAOYSA-N
    • SMILES: O1C(C(=C(C2C=CC=CC1=2)O)C(CCCCCC)=O)=O

Computed Properties

  • Exact Mass: 274.12054
  • Monoisotopic Mass: 274.120509
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.225
  • Boiling Point: 403.4°C at 760 mmHg
  • Flash Point: 145.4°C
  • Refractive Index: 1.572
  • PSA: 63.6
  • LogP: 3.65170
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